Cas no 1379246-40-8 (Allyl(4-fluoro-2-methylphenyl)sulfane)

• Product Name: Allyl(4-fluoro-2-methylphenyl)sulfane
• CAS No: 1379246-40-8
• MF: C₁₀H₁₁FS
• MW: 182.257745027542
• CID: 5710707
• PubChem ID: 91657083
• Update Time: 2026-03-11

Allyl(4-fluoro-2-methylphenyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 1-Allylsulfanyl-4-fluoro-2-methylbenzene
• Allyl(4-fluoro-2-methylphenyl)sulfane
• 1379246-40-8

• MDL： MFCD18911106
• Inchi： 1S/C10H11FS/c1-3-6-12-10-5-4-9(11)7-8(10)2/h3-5,7H,1,6H2,2H3
• InChI Key： QACZJZVZGIHFAJ-UHFFFAOYSA-N
• SMILES： S(CC=C)C1C=CC(=CC=1C)F

Computed Properties

• Exact Mass: 182.05654969g/mol
• Monoisotopic Mass: 182.05654969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.3Ų

Additional information on Allyl(4-fluoro-2-methylphenyl)sulfane

Introduction to Allyl(4-fluoro-2-methylphenyl)sulfane (CAS No. 1379246-40-8)

Allyl(4-fluoro-2-methylphenyl)sulfane, a compound with the chemical identifier CAS No. 1379246-40-8, is a sulfur-containing organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for further exploration in drug development and synthetic applications.

The molecular structure of Allyl(4-fluoro-2-methylphenyl)sulfane consists of an allyl group attached to a phenyl ring substituted with a fluoro and a methyl group at the 4th and 2nd positions, respectively. This arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its potential biological activity. The presence of the sulfur atom in the molecule also suggests possible roles in redox reactions and interactions with biological targets.

In recent years, there has been growing interest in the development of sulfur-containing heterocycles as pharmacophores due to their diverse biological activities. Sulfur atoms are known to participate in various biochemical pathways and can act as key moieties in drug molecules, enhancing their binding affinity and selectivity. The compound Allyl(4-fluoro-2-methylphenyl)sulfane is no exception, and its unique structural features make it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of Allyl(4-fluoro-2-methylphenyl)sulfane is its potential application in the synthesis of bioactive molecules. The combination of the allyl group and the fluoro-substituted phenyl ring provides a versatile platform for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility has been exploited in various research studies aimed at developing new drugs with improved efficacy and reduced side effects.

Recent studies have demonstrated that compounds containing sulfur atoms can exhibit significant antimicrobial, anti-inflammatory, and anticancer properties. The< strong> Allyl(4-fluoro-2-methylphenyl)sulfane molecule, with its unique structural features, has shown promise in preliminary screenings as a potential lead compound for these applications. Researchers have been particularly interested in its ability to interact with enzymes and receptors involved in disease pathways, suggesting its potential as a therapeutic agent.

The synthesis of< strong> Allyl(4-fluoro-2-methylphenyl)sulfane involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the preparation of the fluoro-substituted phenyl sulfide precursor, followed by reaction with an allyl halide to introduce the allyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

The chemical properties of< strong> Allyl(4-fluoro-2-methylphenyl)sulfane also make it a useful intermediate in the synthesis of more complex molecules. Its reactivity towards nucleophiles and electrophiles allows for further functionalization, enabling chemists to create derivatives with tailored biological activities. This versatility has been leveraged in several research projects aimed at developing new drugs for various therapeutic indications.

In conclusion, Allyl(4-fluoro-2-methylphenyl)sulfane (CAS No. 1379246-40-8) is a compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its reactivity and synthetic accessibility, make it an attractive candidate for further exploration. As research continues to uncover new applications for sulfur-containing heterocycles, compounds like< strong> Allyl(4-fluoro-2-methylphenyl)sulfane are likely to play an increasingly important role in the discovery and development of novel therapeutic agents.